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Compound of Interest

Compound Name: Scoulerine

Cat. No.: B1208951 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety protocols

and logistical plans for the benzylisoquinoline alkaloid, Scoulerine.

Chemical Identity:

IUPAC Name: (13aS)-3,10-Dimethoxy-5,8,13,13a-tetrahydro-6H-isoquinolino[3,2-

a]isoquinoline-2,9-diol

Synonyms: (S)-Scoulerine, Discretamine, Aequaline

Molecular Formula: C₁₉H₂₁NO₄

Molar Mass: 327.38 g/mol

While a specific Safety Data Sheet (SDS) for Scoulerine is not readily available, its structural

similarity to other benzylisoquinoline alkaloids, such as Berberine, Tetrahydropalmatine,

Noscapine, Protopine, and Sanguinarine, allows for the inference of necessary safety

precautions. The following guidelines are based on the known hazards of these related

compounds and general best practices for laboratory safety.

Hazard Assessment and Personal Protective
Equipment (PPE)
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Scoulerine should be handled with care, assuming it may possess toxicological properties

similar to related alkaloids for which data is available. The primary routes of exposure are

inhalation, ingestion, and skin contact.

Recommended Personal Protective Equipment:

PPE Category Specification Rationale

Hand Protection Nitrile or neoprene gloves.
Provides a chemical-resistant

barrier to prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes of

solutions or airborne particles.

Skin and Body Protection
A lab coat or chemical-

resistant apron.

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. If dust is

generated, a NIOSH-approved

N95 respirator or higher is

recommended.

Minimizes the inhalation of

airborne particles.

Quantitative Hazard Data for Related Alkaloids
The following table summarizes the available toxicological data for alkaloids structurally related

to Scoulerine. This information should be used to inform risk assessments when handling

Scoulerine.
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Compound CAS Number
LD50 (Oral,
Rat)

LD50 (Oral,
Mouse)

Hazard
Statements

Berberine

chloride
633-65-8 >15 g/kg[1] >29.586 g/kg[1]

May cause eye

and skin

irritation.[1]

(–)-

Tetrahydropalmat

ine

483-14-7
>100 mg/kg

(Intraperitoneal)

6.25 mg/kg

(TDLO)[2]

Harmful if

swallowed.[2]

Noscapine

hydrochloride
912-60-7 Not available 853 mg/kg[3]

Harmful if

swallowed.[3]

Protopine 130-86-9 Not available Not available

Harmful if

swallowed. Very

toxic to aquatic

life with long

lasting effects.[4]

Sanguinarine

chloride
5578-73-4 Not available Not available

Harmful if

swallowed.[5]

TDLO (Lowest Published Toxic Dose)

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

1. Preparation and Planning:

Review this safety guide and any available literature on Scoulerine and related compounds.

Ensure all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.
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Prepare a designated work area, preferably within a certified chemical fume hood.

2. Handling Solid Scoulerine:

Wear all required PPE (gloves, lab coat, eye protection).

Handle the solid compound in a fume hood to avoid inhalation of dust.

Use a spatula or other appropriate tools to weigh and transfer the powder. Avoid creating

dust clouds.

Close the container tightly after use.

3. Preparing Solutions:

Conduct all solution preparation within a fume hood.

Add the solvent to the solid Scoulerine slowly to avoid splashing.

If sonication is required, ensure the container is properly sealed.

4. Experimental Use:

Keep all containers with Scoulerine clearly labeled.

Avoid working alone in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
All waste materials contaminated with Scoulerine must be treated as hazardous waste.

1. Waste Segregation:

Solid Waste: Contaminated gloves, weigh boats, paper towels, and any excess solid

Scoulerine should be collected in a designated, sealed, and clearly labeled hazardous

waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and clearly labeled hazardous waste container for liquid chemical waste.

Do not pour down the drain.

Sharps: Contaminated needles, syringes, and broken glassware should be disposed of in a

designated sharps container.

2. Waste Disposal:

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Arrange for pickup of the hazardous waste by your institution's environmental health and

safety department.

Signaling Pathway and Biosynthetic Context
Scoulerine is a key intermediate in the biosynthesis of a variety of benzylisoquinoline alkaloids

in plants.[6][7] It is formed from (S)-reticuline and serves as a precursor for the synthesis of

compounds such as berberine, stylopine, protopine, and sanguinarine.[6][7] Understanding this

pathway provides context for its biological origins and its relationship to other

pharmacologically active alkaloids.
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Caption: Biosynthetic pathway of major benzylisoquinoline alkaloids originating from (S)-

Scoulerine.
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Experimental Workflow for Safe Handling
The following workflow provides a procedural guide for the safe handling of Scoulerine from

receipt to disposal.

1. Receipt & Storage
(Store in a cool, dry, well-ventilated area)

2. Preparation
(Don PPE, work in fume hood)

3. Weighing & Handling
(Use appropriate tools, avoid dust)

4. Experimental Use
(Clearly label all containers)

5. Decontamination
(Clean work area and tools)

6. Waste Disposal
(Segregate and label hazardous waste)

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling and disposal of Scoulerine in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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